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Compound of Interest

Compound Name: Odoratisol B

Cat. No.: B12097785

Odoratisol B: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Odoratisol B, a neolignan primarily isolated from the plant species Aglaia odorata, has
garnered significant interest within the scientific community for its potential therapeutic
applications. This technical guide provides a comprehensive overview of the physical,
chemical, and biological properties of Odoratisol B, with a particular focus on its anti-
inflammatory effects. Detailed experimental protocols for its isolation and characterization are
presented, alongside a summary of its known spectroscopic and physical data. Furthermore,
this document elucidates the molecular mechanisms underlying its anti-inflammatory activity,
including its role in key signaling pathways. This guide is intended to serve as a valuable
resource for researchers and professionals engaged in natural product chemistry,
pharmacology, and drug discovery.

Physicochemical Properties

Odoratisol B is a structurally complex natural product. While comprehensive experimental
data for all its physical properties are not widely published, the available information for a key
isomer, (+)-erythro-A8'-7S,8R-dihydroxy-3,3,5'-trimethoxy-8-0-4'-neolignan, is summarized
below.
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Property Value Source
Molecular Formula C20H2405 PubChem
Molecular Weight 344.4 g/mol PubChem
CAS Number 891182-94-8 PubChem
Appearance Not reported

Melting Point Not reported

Boiling Point Not reported

Solubility Not reported

Spectroscopic Data

The structural elucidation of Odoratisol B has been primarily achieved through various
spectroscopic techniques. The following is a summary of the key spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed *H and 3C NMR data are crucial for the structural confirmation of Odoratisol B. While
a complete dataset is not publicly available without a subscription to specialized databases, the
existence of 13C NMR data for a specific isomer has been noted in the SpectraBase.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule.
Specific IR data for Odoratisol B is not readily available in the public domain.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is used to identify the presence of chromophores. Specific UV-Vis
absorption maxima for Odoratisol B have not been reported in the reviewed literature.

Mass Spectrometry (MS)

Mass spectrometry is essential for determining the molecular weight and fragmentation pattern
of a compound. High-resolution mass spectrometry (HRMS) would provide the exact mass,
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confirming the molecular formula. Specific MS data for Odoratisol B is not detailed in the
available literature.

Biological Activity and Mechanism of Action

Odoratisol B and related neolignans isolated from Aglaia odorata have demonstrated
promising biological activities, particularly in the realm of inflammation.

Anti-inflammatory Activity

Studies on a key isomer of Odoratisol B, (+)-erythro-A8'-7S,8R-dihydroxy-3,3,5'-trimethoxy-8-
O-4'-neolignan, have revealed significant anti-inflammatory properties. This compound has
been shown to inhibit the production of key inflammatory mediators, including nitric oxide (NO)
and prostaglandin Ez (PGE-z), in RAW 264.7 macrophage cells stimulated by
lipopolysaccharide (LPS) or heat-killed Cutibacterium acnes.[1] Furthermore, it downregulates
the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), the
enzymes responsible for the production of NO and PGE-z, respectively.[1]

Signaling Pathway Modulation

The anti-inflammatory effects of many natural products, including neolignans, are often
attributed to their ability to modulate intracellular signaling pathways. While the specific
pathways affected by Odoratisol B are still under investigation, it is hypothesized that it may
interfere with the Nuclear Factor-kappa B (NF-kB) signaling cascade. This pathway is a critical
regulator of the inflammatory response, and its inhibition is a key target for anti-inflammatory
drug development.
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Caption: Proposed anti-inflammatory mechanism of Odoratisol B via inhibition of the NF-kB
signaling pathway.

Experimental Protocols

The following sections detail the general methodologies employed for the isolation and
characterization of neolignans like Odoratisol B from plant sources.

Isolation of Odoratisol B from Aglaia odorata

A generalized workflow for the isolation of Odoratisol B is depicted below. This process
typically involves extraction, fractionation, and purification using various chromatographic
techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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